Cas no 61959-06-6 (1,2,4-Triazine-3,5(2H,4H)-dione, 2-(2-oxo-2-phenylethyl)-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(2-oxo-2-phenylethyl)-
• CAS No: 61959-06-6
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 462378
• PubChem ID: 71390989
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione, 2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-(2-oxo-2-phenylethyl)-
• 2-phenacyl-1,2,4-triazine-3,5-dione
• DTXSID80812880
• 61959-06-6
• 2-(2-Oxo-2-phenylethyl)-1,2,4-triazine-3,5(2H,4H)-dione

• Inchi： 1S/C11H9N3O3/c15-9(8-4-2-1-3-5-8)7-14-11(17)13-10(16)6-12-14/h1-6H,7H2,(H,13,16,17)
• InChI Key： KBSINQJWPBSPOI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CN1C(NC(C=N1)=O)=O

Computed Properties

• Exact Mass: 231.06447
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.84